Cas no 1780423-34-8 (4-Bromo-5-phenylthiadiazole)

• Product Name: 4-Bromo-5-phenylthiadiazole
• CAS No: 1780423-34-8
• MF: C₈H₅BrN₂S
• MW: 241.107699155807
• CID: 5752991
• PubChem ID: 82387684
• Update Time: 2025-06-08

4-Bromo-5-phenylthiadiazole Chemical and Physical Properties

Names and Identifiers

• 4-bromo-5-phenyl-1,2,3-thiadiazole
• 4-Bromo-5-phenylthiadiazole
• 1780423-34-8
• EN300-6733392

• Inchi： 1S/C8H5BrN2S/c9-8-7(12-11-10-8)6-4-2-1-3-5-6/h1-5H
• InChI Key： VLWACJTXPBRDPC-UHFFFAOYSA-N
• SMILES： BrC1=C(C2C=CC=CC=2)SN=N1

Computed Properties

• Exact Mass: 239.93568g/mol
• Monoisotopic Mass: 239.93568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 54Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 4-Bromo-5-phenylthiadiazole

Chemical Profile of 4-Bromo-5-phenylthiadiazole (CAS No. 1780423-34-8)

4-Bromo-5-phenylthiadiazole, with the chemical formula C₈H₅BrN₃S, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical and agrochemical research. This compound belongs to the thiadiazole class, a structural motif known for its broad spectrum of biological activities. The presence of both bromine and phenyl substituents in its molecular structure imparts unique reactivity and functional properties, making it a valuable intermediate in synthetic chemistry.

The< strong>CAS number 1780423-34-8 uniquely identifies this compound in scientific literature and commercial databases, ensuring precise referencing and differentiation from other isomers or analogs. The thiadiazole core is a fused ring system consisting of sulfur, nitrogen, and carbon atoms, which is known to exhibit remarkable stability and versatility in drug design. Specifically, the bromine atom at the 4-position enhances electrophilic substitution reactions, while the phenyl group at the 5-position contributes to hydrophobic interactions and influences electronic properties.

In recent years, 4-Bromo-5-phenylthiadiazole has been extensively studied for its potential applications in medicinal chemistry. Researchers have leveraged its structural framework to develop novel compounds with therapeutic effects ranging from antimicrobial to anticancer properties. The thiadiazole scaffold is particularly interesting because it can modulate various biological pathways by interacting with target enzymes or receptors. For instance, derivatives of this compound have shown promise in inhibiting kinases and other enzymes implicated in cancer progression.

One of the most compelling aspects of 4-Bromo-5-phenylthiadiazole is its role as a key intermediate in synthesizing more complex molecules. The bromine substituent allows for further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of diverse pharmacophores. Similarly, the phenyl ring can be modified through nitration, halogenation, or alkylation to fine-tune biological activity. These synthetic attributes make it an indispensable building block for medicinal chemists seeking to develop next-generation therapeutics.

The< strong>CAS number 1780423-34-8 serves as a critical identifier for regulatory compliance and quality control in industrial applications. Manufacturers and researchers rely on this number to ensure consistency and purity when handling or distributing this compound. Furthermore, the growing body of literature on thiadiazole derivatives underscores its importance in drug discovery pipelines. Several patents and publications highlight its use in developing small-molecule inhibitors for neurological disorders, cardiovascular diseases, and infectious diseases.

Recent advances in computational chemistry have also enhanced our understanding of how< strong>4-Bromo-5-phenylthiadiazole interacts with biological targets. Molecular docking studies suggest that this compound can bind to proteins involved in inflammation and oxidative stress pathways. These insights have guided the design of more potent analogs with improved pharmacokinetic profiles. Additionally, crystallographic analyses of protein-thiadiazole complexes have revealed detailed structural information that aids in rational drug design.

The agrochemical sector has not been left out of the discourse surrounding thiadiazole compounds. Researchers are exploring derivatives of< strong>4-Bromo-5-phenylthiadiazole as potential fungicides and herbicides due to their ability to disrupt fungal cell membranes or inhibit plant growth regulators. Such applications are particularly relevant given the increasing demand for sustainable agricultural practices worldwide. The versatility of this compound’s structure allows chemists to tailor its properties for specific agrochemical uses while maintaining efficacy against resistant strains.

In conclusion,< strong>4-Bromo-5-phenylthiadiazole (CAS No. 1780423-34-8) represents a cornerstone in modern chemical synthesis and drug development. Its unique structural features—combining a thiadiazole core with bromine and phenyl substituents—make it an exceptionally versatile intermediate with broad applications across pharmaceuticals, agrochemicals, and materials science. As research continues to uncover new biological functions and synthetic possibilities for this compound, its significance is poised to grow even further within academic laboratories and industrial settings alike.